Cas no 89685-56-3 (Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-methyl-)

• Product Name: Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-methyl-
• CAS No: 89685-56-3
• MF: C₉H₄F₁₅NO
• MW: 427.110215187073
• CID: 592330
• PubChem ID: 12138989
• Update Time: 2025-04-19

Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-methyl-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-methyloctanamide
• Q27236053
• 050TZ5JKOT
• 89685-56-3
• CERVYTOBGGCMJN-UHFFFAOYSA-N
• UNII-050TZ5JKOT
• DTXSID50478336
• N-Methylpentadecafluorooctanamide
• N-Methylperfluorooctanamide
• Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-methyl

• Inchi： 1S/C9H4F15NO/c1-25-2(26)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)24/h1H3,(H,25,26)
• InChI Key： CERVYTOBGGCMJN-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(NC)=O)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 427.0053362g/mol
• Monoisotopic Mass: 427.0053362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų